Cas no 1250586-40-3 (4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde
• CAS No: 1250586-40-3
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 5966066
• PubChem ID: 61405300
• Update Time: 2025-06-12

4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)-
• 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde
• 1250586-40-3
• EN300-1292886
• AKOS010665393
• CS-0350055

• Inchi： 1S/C12H11BrN2O/c1-2-12-14-5-6-15(12)11-7-10(13)4-3-9(11)8-16/h3-8H,2H2,1H3
• InChI Key： LMAYLXZFVRXQBT-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(Br)C=C1N1C(CC)=NC=C1

Computed Properties

• Exact Mass: 278.00548g/mol
• Monoisotopic Mass: 278.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 442.4±55.0 °C(Predicted)
• pka: 6.12±0.10(Predicted)

Additional information on 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde

Recent Advances in the Study of 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde (CAS: 1250586-40-3)

The compound 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde (CAS: 1250586-40-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both an imidazole ring and a benzaldehyde moiety in its structure allows for diverse chemical modifications, enabling the exploration of its interactions with various biological targets. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.

In terms of biological activity, preliminary investigations have demonstrated that 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed favorable binding interactions with key protein targets, further supporting its therapeutic potential.

One of the most notable advancements in the study of this compound is its application in the synthesis of more complex derivatives. Researchers have utilized 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde as a key intermediate in the preparation of novel heterocyclic compounds, which have shown enhanced bioactivity and selectivity. These derivatives are currently being evaluated in preclinical models to assess their pharmacokinetic and pharmacodynamic properties.

Despite these promising developments, challenges remain in the optimization of 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde-based compounds. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to fully realize their therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies to identify the most pharmacologically favorable modifications and the exploration of novel delivery systems to improve bioavailability.

In conclusion, 4-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde (CAS: 1250586-40-3) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to yield significant insights into its mechanisms of action and potential clinical applications, paving the way for the development of new therapeutic agents.